(R)-3,3'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl

• IUPAC Name: 3-bromo-1-[3-bromo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene
• InChI: InChI=1S/C24H20Br2O4/c1-27-13-29-23-19(25)11-15-7-3-5-9-17(15)21(23)22-18-10-6-4-8-16(18)12-20(26)24(22)30-14-28-2/h3-12H,13-14H2,1-2H3
• InChI Key: GBVXBVQRXNQXPL-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C2=CC=CC=C2C=C1Br)C3=C(C(=CC4=CC=CC=C43)Br)OCOC
• Molecular Formula: C24H20Br2O4
• Molecular Weight: 532.2 g/mol
• CAS No.: 142010-87-5

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties include reactivity, flammability, and types of chemical reactions the compound can undergo.

Scientific Research Applications

• Helical Polymer Synthesis : (S)-3-acrylyl-2,2′-bis(methoxymethoxy)-1,1′-binaphthyl, a related compound, was used in the anionic polymerization to create optically active helical poly(α,β-unsaturated ketone). This polymer exhibits a one-handed helical structure and a large specific optical rotation, indicating its potential for advanced material applications (Chen et al., 2014).

• Catalysis and Organic Synthesis : Derivatives of this compound have been synthesized for use in catalysis. For example, (R)-3,3′-bis(9-phenanthryl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate is a chiral Bronsted acid used in aza Diels-Alder reactions, a key process in organic synthesis (Hu et al., 2012).

• Chiral Crown Ethers Synthesis : Bis(binaphtho)-22-crown ethers, featuring bromoarylene moieties, were synthesized from derivatives of (R)-3,3'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl. These compounds exhibit unique behaviors in cyclization reactions, which could be significant in developing chiral separation techniques or catalysts (Kiyooka et al., 1996).

• Luminescent and Fluorescent Materials : Novel chiral compounds derived from this compound have been synthesized that exhibit circularly polarized luminescence and two-photon excited fluorescence. These properties suggest potential applications in advanced optical materials and sensors (Deng et al., 2019).

• Asymmetric Catalysis : Chiral polymers incorporating (R)-2,2′-Binaphthyl units have been synthesized and shown to be effective in asymmetric catalysis, such as the addition of diethylzinc to aldehydes. This application is crucial in producing enantiomerically pure compounds, which are important in various fields including pharmaceuticals (Da, 2015).

Mechanism of Action

If the compound is a drug or an enzyme, the mechanism of action describes how it produces its effect at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes its toxicity, flammability, and any precautions that need to be taken while handling it.

Future Directions

Future directions could involve potential applications of the compound, areas of research interest, and how it could be modified to enhance its properties.